Cas no 120337-25-9 (2H-1,5-Benzodiazepin-2-one,5-acetyl-1-ethyl-1,3,4,5-tetrahydro-)

2H-1,5-Benzodiazepin-2-one,5-acetyl-1-ethyl-1,3,4,5-tetrahydro- structure
120337-25-9 structure
Product Name:2H-1,5-Benzodiazepin-2-one,5-acetyl-1-ethyl-1,3,4,5-tetrahydro-
CAS No:120337-25-9
MF:C13H16N2O2
MW:232.278343200684
CID:141671
PubChem ID:777855
Update Time:2025-04-19

2H-1,5-Benzodiazepin-2-one,5-acetyl-1-ethyl-1,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodiazepin-2-one,5-acetyl-1-ethyl-1,3,4,5-tetrahydro-
    • 1-acetyl-5-ethyl-2,3-dihydro-1,5-benzodiazepin-4-one
    • DTXSID90152805
    • BRN 5559124
    • 5-ACETYL-1-ETHYL-2,3,4,5-TETRAHYDRO-1H-1,5-BENZODIAZEPIN-2-ONE
    • 120337-25-9
    • SR-01000528641
    • 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-acetyl-1-ethyl-
    • AKOS005594171
    • 1,3,4,5-Tetrahydro-5-acetyl-1-ethyl-2H-1,5-benzodiazepin-2-one
    • SR-01000528641-1
    • Inchi: 1S/C13H16N2O2/c1-3-14-11-6-4-5-7-12(11)15(10(2)16)9-8-13(14)17/h4-7H,3,8-9H2,1-2H3
    • InChI Key: TXADLQYXCCOWCB-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(C)=O)C2C=CC=CC=2N1CC

Computed Properties

  • Exact Mass: 232.12128
  • Monoisotopic Mass: 232.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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